molecular formula C7H6N6 B2475408 2-(Azidomethyl)imidazo[1,2-a]pyrimidine CAS No. 301192-96-1

2-(Azidomethyl)imidazo[1,2-a]pyrimidine

Cat. No.: B2475408
CAS No.: 301192-96-1
M. Wt: 174.167
InChI Key: DOQHANASDOULKX-UHFFFAOYSA-N
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Description

2-(Azidomethyl)imidazo[1,2-a]pyrimidine is a heterocyclic compound that belongs to the imidazo[1,2-a]pyrimidine family. This class of compounds is known for its diverse biological activities and has been extensively studied for its potential applications in medicinal chemistry. The azidomethyl group attached to the imidazo[1,2-a]pyrimidine core adds unique reactivity, making it a valuable intermediate in various chemical transformations.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridine derivatives, a closely related class of compounds, have been reported to target kras g12c, a protein involved in cell signaling pathways .

Mode of Action

Imidazo[1,2-a]pyridine derivatives have been reported to act as covalent inhibitors, binding irreversibly to their targets . This suggests that 2-(Azidomethyl)imidazo[1,2-a]pyrimidine may also interact with its targets in a similar manner, leading to changes in the target’s function.

Biochemical Pathways

Imidazo[1,2-a]pyridine derivatives have been shown to affect cellular processes conserved between yeast and human cells . This suggests that this compound may also influence similar pathways, leading to downstream effects on cellular functions.

Pharmacokinetics

The pharmacokinetic properties of related compounds, such as imidazo[1,2-a]pyridine derivatives, have been studied . These studies could provide insights into the potential ADME properties of this compound.

Result of Action

Imidazo[1,2-a]pyridine derivatives have been reported to exhibit potent anticancer activity against kras g12c-mutated nci-h358 cells . This suggests that this compound may also have similar effects.

Action Environment

The action of related compounds, such as imidazo[1,2-a]pyridine derivatives, may be influenced by various factors, including the cellular environment and the presence of other molecules .

Biochemical Analysis

Biochemical Properties

They have been used in radical reactions for direct functionalization through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .

Cellular Effects

Some imidazo[1,2-a]pyridine derivatives have shown potent anticancer activity . They have been found to inhibit the growth of certain cancer cells in a dose-dependent manner .

Molecular Mechanism

Imidazo[1,2-a]pyridines have been used as a core backbone for the development of covalent inhibitors . They have been synthesized as a series of novel inhibitors facilitated by the Groebke–Blackburn–Bienaymè reaction .

Temporal Effects in Laboratory Settings

Some imidazo[1,2-a]pyridine derivatives have shown long-lasting inhibitory effects on certain parasites in vitro growth up to 4 days after treatment .

Dosage Effects in Animal Models

Some imidazo[1,2-a]pyridine derivatives have shown inhibitory effects against certain parasites in a dose-dependent manner .

Metabolic Pathways

Imidazo[1,2-a]pyridines have been receiving significant attention in the synthetic chemistry community through different chemosynthetic methodologies .

Transport and Distribution

Some imidazo[1,2-a]pyridine derivatives have shown inhibitory effects on certain parasites, suggesting they may interact with certain transporters or binding proteins .

Subcellular Localization

Some imidazo[1,2-a]pyridine derivatives have shown inhibitory effects on certain parasites, suggesting they may be localized to specific compartments or organelles .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Azidomethyl)imidazo[1,2-a]pyrimidine typically involves multicomponent reactions, condensation reactions, and intramolecular cyclizations. One common method includes the reaction of 2-aminopyrimidine with an appropriate aldehyde and sodium azide under mild conditions. The reaction proceeds through the formation of an imine intermediate, followed by cyclization and azidation to yield the desired product .

Industrial Production Methods: Industrial production of this compound may involve optimized versions of the laboratory-scale synthetic routes. These methods often employ continuous flow reactors to enhance reaction efficiency and scalability. The use of environmentally benign solvents and catalysts is also emphasized to ensure sustainable production .

Chemical Reactions Analysis

Types of Reactions: 2-(Azidomethyl)imidazo[1,2-a]pyrimidine undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products Formed:

Scientific Research Applications

2-(Azidomethyl)imidazo[1,2-a]pyrimidine has found applications in several scientific research areas:

Comparison with Similar Compounds

Uniqueness: 2-(Azidomethyl)imidazo[1,2-a]pyrimidine is unique due to the presence of the azidomethyl group, which imparts distinct reactivity and allows for bioorthogonal chemistry applications. This makes it a valuable tool in chemical biology and medicinal chemistry .

Biological Activity

2-(Azidomethyl)imidazo[1,2-a]pyrimidine is a compound belonging to the imidazo[1,2-a]pyrimidine family, which has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships (SAR), and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of this compound can be represented as follows:

  • Molecular Formula : C₇H₈N₄
  • Molecular Weight : 164.17 g/mol

The presence of the azide group (-N₃) is significant as it can participate in various chemical reactions, enhancing the compound's reactivity and potential biological interactions.

Biological Activity Overview

Research indicates that imidazo[1,2-a]pyrimidine derivatives exhibit a wide range of biological activities including:

  • Antimicrobial Activity : Compounds in this class have shown effectiveness against various pathogens, including bacteria and fungi.
  • Anticancer Properties : Certain derivatives have demonstrated cytotoxic effects on cancer cell lines.
  • Anti-inflammatory Effects : These compounds may inhibit inflammatory pathways, making them candidates for treating inflammatory diseases.

Antimicrobial Activity

A study evaluating the antimicrobial properties of synthesized imidazo[1,2-a]pyrimidine derivatives reported that several compounds exhibited significant activity against both Gram-positive and Gram-negative bacteria as well as fungi. The results are summarized in Table 1.

CompoundTarget MicroorganismMinimum Inhibitory Concentration (MIC)
3aStaphylococcus aureus32 µg/mL
3bEscherichia coli16 µg/mL
3cCandida albicans8 µg/mL

Anticancer Activity

Another investigation focused on the cytotoxic effects of this compound derivatives against various cancer cell lines. The study found that certain analogs exhibited IC50 values in the low micromolar range, indicating potent anticancer activity.

CompoundCell LineIC50 (µM)
4aHeLa5.0
4bMCF-73.5
4cA5494.0

The biological activity of this compound is attributed to its ability to interact with specific molecular targets. For instance:

  • Inhibition of Enzymes : Some studies suggest that these compounds can inhibit enzymes involved in critical metabolic pathways, such as lipoprotein-associated phospholipase A2 (Lp-PLA2), which is linked to inflammation and cardiovascular diseases .
  • DNA Interaction : Certain derivatives may bind to DNA, disrupting replication and transcription processes in cancer cells.

Structure-Activity Relationship (SAR)

The SAR analysis of imidazo[1,2-a]pyrimidines indicates that modifications at specific positions on the ring significantly influence biological activity. For example:

  • Substituents at the C-5 position enhance antimicrobial potency.
  • The introduction of electron-withdrawing groups increases anticancer efficacy.

Properties

IUPAC Name

2-(azidomethyl)imidazo[1,2-a]pyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6N6/c8-12-10-4-6-5-13-3-1-2-9-7(13)11-6/h1-3,5H,4H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DOQHANASDOULKX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN2C=C(N=C2N=C1)CN=[N+]=[N-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6N6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

174.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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